Cas no 1807098-52-7 (4-(Difluoromethyl)-2-fluoro-3-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-2-fluoro-3-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1807098-52-7
• MF: C₇H₂F₆IN
• MW: 340.992374897003
• CID: 4881642
• Update Time: 2025-05-24

4-(Difluoromethyl)-2-fluoro-3-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-3-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6IN/c8-5(9)2-1-3(7(11,12)13)15-6(10)4(2)14/h1,5H
• InChI Key： UNNWWPCBIWWZRD-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)(F)F)C=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-2-fluoro-3-iodo-6-(trifluoromethyl)pyridine

Recent Advances in the Synthesis and Applications of 4-(Difluoromethyl)-2-fluoro-3-iodo-6-(trifluoromethyl)pyridine (CAS: 1807098-52-7)

In recent years, the compound 4-(Difluoromethyl)-2-fluoro-3-iodo-6-(trifluoromethyl)pyridine (CAS: 1807098-52-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated and iodinated pyridine core, has demonstrated remarkable potential as a versatile building block in medicinal chemistry and agrochemical applications. The presence of multiple halogen substituents, including difluoromethyl, fluoro, iodo, and trifluoromethyl groups, confers distinct reactivity and physicochemical properties that make it an attractive intermediate for the development of novel bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 4-(Difluoromethyl)-2-fluoro-3-iodo-6-(trifluoromethyl)pyridine in the construction of kinase inhibitors. The researchers employed palladium-catalyzed cross-coupling reactions to functionalize the iodo-substituted position, enabling the introduction of various aryl and heteroaryl groups. This approach facilitated the rapid generation of a diverse library of compounds, several of which exhibited potent inhibitory activity against clinically relevant kinases, including EGFR and VEGFR2. The study highlighted the compound's role as a privileged scaffold in kinase inhibitor design, owing to its ability to modulate both potency and selectivity through strategic derivatization.

In the agrochemical sector, 4-(Difluoromethyl)-2-fluoro-3-iodo-6-(trifluoromethyl)pyridine has been investigated as a key intermediate for the synthesis of next-generation fungicides. A 2024 patent application by a leading agrochemical company disclosed novel pyridine-based compounds derived from this intermediate, which demonstrated broad-spectrum activity against fungal pathogens such as Botrytis cinerea and Fusarium graminearum. The presence of the difluoromethyl and trifluoromethyl groups was found to enhance both the lipophilicity and metabolic stability of the resulting fungicides, contributing to their improved field performance and environmental persistence.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 4-(Difluoromethyl)-2-fluoro-3-iodo-6-(trifluoromethyl)pyridine to improve yield and scalability. A 2023 report in Organic Process Research & Development described a streamlined three-step synthesis starting from commercially available 2,6-dichloro-3-fluoropyridine. The key steps involved sequential nucleophilic aromatic substitution with difluoromethyl lithium, followed by iodination and trifluoromethylation using copper-mediated chemistry. This improved protocol achieved an overall yield of 65%, representing a significant advancement over previous methods that suffered from low yields and challenging purification steps.

The unique electronic properties of 4-(Difluoromethyl)-2-fluoro-3-iodo-6-(trifluoromethyl)pyridine have also been exploited in materials science applications. A 2024 study in Advanced Materials demonstrated its incorporation as an electron-deficient moiety in organic semiconductors for photovoltaic devices. The strong electron-withdrawing effects of the multiple fluorine substituents were shown to lower the LUMO energy level of the resulting polymers, leading to improved charge transport properties and power conversion efficiencies exceeding 12% in organic solar cells.

Looking forward, the versatility of 4-(Difluoromethyl)-2-fluoro-3-iodo-6-(trifluoromethyl)pyridine suggests continued expansion of its applications across multiple disciplines. Ongoing research is exploring its potential in radiopharmaceuticals, where the iodine-123 or iodine-125 labeled derivatives could serve as imaging probes for positron emission tomography (PET). Additionally, its role in the development of covalent inhibitors, leveraging the reactivity of the iodo substituent, represents another promising direction for drug discovery efforts. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this multifunctional pyridine derivative is poised to remain at the forefront of innovation in chemical biology and pharmaceutical sciences.